4-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(thiophene-2-sulfonyl)piperidine

• IUPAC Name: 3-(2-ethoxyphenyl)-5-(1-thiophen-2-ylsulfonylpiperidin-4-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C19H21N3O4S2/c1-2-25-16-7-4-3-6-15(16)18-20-19(26-21-18)14-9-11-22(12-10-14)28(23,24)17-8-5-13-27-17/h3-8,13-14H,2,9-12H2,1H3
• InChI Key: QJXIIOUOBYRCAN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NOC(=N2)C3CCN(CC3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C19H21N3O4S2
• Molecular Weight: 419.5 g/mol

Description

Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

Oxadiazoles have been synthesized in various ways, depending on the electron-withdrawing and donating substituents in the positions of the oxadiazole. A wide range of compounds has been designed, synthesized, and subjected to various applications, including pharmaceuticals and energetic materials.

Molecular Structure Analysis

The molecular structure of oxadiazoles consists of a five-membered heterocyclic ring system, which includes two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

Oxadiazoles have shown favorable oxygen balance and positive heat of formations. These compounds range from relatively inert to extremely sensitive in terms of their response to heat and impact.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific oxadiazole derivative would depend on its exact structure. For example, a compound named “3-(2-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methanol” has a molecular weight of 220.23 and a predicted boiling point of 398.3±52.0 °C.

Scientific Research Applications

Antibacterial Activity

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Anti-HIV Activity

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Hydromethylation Catalyst

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Future Directions

Oxadiazoles have established their potential for a wide range of applications. The interest in oxadiazoles’ biological application has been doubled in the last fifteen years. This suggests that there is ongoing research in this area, and we can expect new developments and applications in the future.

Mechanism of Action

Target of Action

Compounds with a 1,2,4-oxadiazole moiety have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities . Therefore, it’s plausible that this compound may also target similar biological entities.

Mode of Action

The exact mode of action of this compound is currently unknown. 1,2,4-oxadiazoles have been found to interact with various targets leading to their anti-infective properties . The compound’s interaction with its targets could lead to changes in the target’s function, thereby exerting its biological effects.

Biochemical Pathways

Given the anti-infective properties of related 1,2,4-oxadiazoles , it’s possible that this compound may interfere with the biochemical pathways of infectious agents, thereby inhibiting their growth or replication.

Result of Action

Given the anti-infective properties of related 1,2,4-oxadiazoles , it’s possible that this compound may exert similar effects, such as inhibiting the growth or replication of infectious agents.